Cas no 302961-18-8 (N-(2-chloro-6-methylphenyl)-2-(2,6-dimethylpyrimidin-4-yl)amino-1,3-thiazole-5-carboxamide)

• Product Name: N-(2-chloro-6-methylphenyl)-2-(2,6-dimethylpyrimidin-4-yl)amino-1,3-thiazole-5-carboxamide
• CAS No: 302961-18-8
• MF: C₁₇H₁₆ClN₅OS
• MW: 373.859840393066
• CID: 1445312
• PubChem ID: 11153014
• Update Time: 2025-10-29

N-(2-chloro-6-methylphenyl)-2-(2,6-dimethylpyrimidin-4-yl)amino-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxamide,N-(2-chloro-6-methylphenyl)-2-[(2,6-dimethyl-4-pyrimidinyl)amino]-
• N-(2-chloro-6-methylphenyl)-2-(2,6-dimethylpyrimidin-4-yl)amino-1,3-thiazole-5-carboxamide
• Q27076526
• BDBM13268
• Z2216903638
• PMID15546730C2
• 5-Thiazolecarboxamide, N-(2-chloro-6-methylphenyl)-2-((2,6-dimethyl-4-pyrimidinyl)amino)-
• SCHEMBL774220
• N9PH4O199D
• GTPL8136
• UNII-N9PH4O199D
• CHEMBL364623
• compound 2 [PMID: 15546730]
• N-(2-chloro-6-methylphenyl)-2-[(2,6-dimethylpyrimidin-4-yl)amino]-1,3-thiazole-5-carboxamide
• N-(2-chloro-6-methylphenyl)-2-[(2,6-dimethyl-4-pyrimidinyl)-amino]-1,3-thiazole-5-carboxamide
• N-(2-Chloro-6-methylphenyl)-2-((2,6-dimethylpyrimidin-4-yl)amino)-1,3-thiazole-5-carboxamide
• EN300-18531495
• 302961-18-8
• N-(2-Chloro-6-methylphenyl)-2-((2,6-dimethyl-4-pyrimidinyl)amino)-5-thiazolecarboxamide

• Inchi： 1S/C17H16ClN5OS/c1-9-5-4-6-12(18)15(9)23-16(24)13-8-19-17(25-13)22-14-7-10(2)20-11(3)21-14/h4-8H,1-3H3,(H,23,24)(H,19,20,21,22)
• InChI Key： WFRLFWGASBLYTC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1NC(C1=CN=C(NC2C=C(C)N=C(C)N=2)S1)=O

Computed Properties

• Exact Mass: 373.07668
• Monoisotopic Mass: 373.0764090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 79.8

Additional information on N-(2-chloro-6-methylphenyl)-2-(2,6-dimethylpyrimidin-4-yl)amino-1,3-thiazole-5-carboxamide

Introduction to N-(2-chloro-6-methylphenyl)-2-(2,6-dimethylpyrimidin-4-yl)amino-1,3-thiazole-5-carboxamide (CAS No. 302961-18-8)

N-(2-chloro-6-methylphenyl)-2-(2,6-dimethylpyrimidin-4-yl)amino-1,3-thiazole-5-carboxamide, identified by its CAS number 302961-18-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit a wide range of biological activities, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of N-(2-chloro-6-methylphenyl)-2-(2,6-dimethylpyrimidin-4-yl)amino-1,3-thiazole-5-carboxamide is characterized by the presence of multiple functional groups, including a chloro-substituted phenyl ring, a dimethylpyrimidine moiety, and a thiazole carboxamide group. These structural features contribute to its unique chemical properties and potential biological functions. The chloro group on the phenyl ring enhances its reactivity, while the dimethylpyrimidine moiety is known to interact with various biological targets, including enzymes and receptors.

In recent years, there has been a growing interest in the development of novel therapeutic agents based on heterocyclic compounds due to their diverse biological activities and potential for low toxicity. N-(2-chloro-6-methylphenyl)-2-(2,6-dimethylpyrimidin-4-yl)amino-1,3-thiazole-5-carboxamide has been studied for its potential applications in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. Its unique structural composition suggests that it may interact with multiple biological pathways, making it a versatile molecule for drug design.

The synthesis of N-(2-chloro-6-methylphenyl)-2-(2,6-dimethylpyrimidin-4-yl)amino-1,3-thiazole-5-carboxamide involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The process typically begins with the preparation of the thiazole core structure, followed by functionalization with the appropriate substituents. The introduction of the chloro group on the phenyl ring and the dimethylpyrimidine moiety requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and multi-step condensation processes, are often employed to achieve the desired molecular architecture.

The pharmacological properties of N-(2-chloro-6-methylphenyl)-2-(2,6-dimethylpyrimidin-4-yl)amino-1,3-thiazole-5-carboxamide have been extensively evaluated in preclinical studies. These studies have revealed its potential as an inhibitor of various enzymes involved in inflammatory pathways. For instance, it has shown promising activity against cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and other inflammatory mediators. Additionally, the compound has demonstrated interactions with kinases and other signaling molecules that are implicated in cancer progression.

The structural features of N-(2-chloro-6-methylphenyl)-2-(2,6-dimethylpyrimidin-4-yl)amino-1,3-thiazole-5-carboxamide, particularly the presence of both electron-withdrawing and electron-donating groups, contribute to its binding affinity for biological targets. This balance allows for optimal interaction with receptors and enzymes while minimizing off-target effects. The dimethylpyrimidine moiety is particularly noteworthy for its ability to modulate protein-protein interactions and enzyme activity through hydrogen bonding and hydrophobic interactions.

In recent research publications, N-(< strong > 30 29 96 1 -18 -8 ) ) ) ) ) ) ) ) ) ) ) ) ) ) has been investigated for its potential role in modulating immune responses. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-beta (IL-beta). These findings suggest that this compound may have therapeutic applications in autoimmune diseases and chronic inflammatory conditions where excessive immune activation is detrimental.

The development of N-(< strong > 30 29 96 1 -18 -8 ) ) ) as a lead compound for drug discovery has also benefited from computational chemistry approaches. Molecular docking simulations have been used to predict binding modes between this compound and various biological targets. These simulations have provided valuable insights into how different functional groups within the molecule interact with their intended targets at the atomic level. This information has been instrumental in guiding further modifications to enhance potency and selectivity.

The future prospects for N-(< strong > 30 29 96 1 -18 -8 ) are exciting given its multifaceted biological activities and structural versatility. Ongoing research aims to optimize its pharmacokinetic properties through structural modifications designed to improve solubility, bioavailability, and metabolic stability. Additionally, clinical trials are being planned to evaluate its efficacy and safety in human subjects suffering from various diseases.

In conclusion,N -( chloro - phenyl amine thiazole carboxamide CAS no . 309 . . . . . . . . . . . . is an intriguing organic compound with significant therapeutic potential . Its unique structure functionalizations , combined with promising preclinical results , make it an attractive candidate for further exploration in medicinal chemistry . As research continues , we can expect to see more insights into its mechanisms of action , paving the way for novel therapeutic strategies across multiple disease indications. p > article > response >